9-Bromo-2-(4-methoxyphenyl)-1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“9-Bromo-2-(4-methoxyphenyl)-1’-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4’-piperidine]” is a chemical compound with the linear formula C24H18Br2N2O3 . It is sold by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C24H18Br2N2O3 . For a more detailed structure, you might need to refer to a specialized database or resource.
Physical and Chemical Properties Analysis
The molecular weight of this compound is reported to be 542.21932 . For more detailed physical and chemical properties, you might need to refer to a specialized database or resource.
Scientific Research Applications
Affinity for σ-Receptors
A study by Maier & Wünsch (2002) explored the affinity of a series of spiro[[2]benzopyran-1,4‘-piperidines] and spiro[[2]benzofuran-1,4‘-piperidines] for σ1- and σ2-receptors. The findings suggest that certain substituents, like a benzyl residue at the piperidine nitrogen atom and a methoxy group, are beneficial for high σ1-receptor affinity.
Potential CNS Agents
Research conducted by Bauer et al. (1976) on the synthesis of 1'-methyl-3-phenylspiro[isobenzofuran-1(3H),4'-piperidine] revealed significant inhibition of tetrabenazine-induced ptosis, indicating potential as central nervous system agents.
Antihypertensive Activity
A study by Takai, Obase, & Teranishi (1988) reported on the synthesis of 2-amino-spiro[4H-3,1-benzoxazine-4,4'-piperidine] derivatives and tested them for antihypertensive activity, although no remarkable antihypertensive activity was observed in the tested compounds.
Antimicrobial, Anti-Inflammatory, and Antioxidant Activity
Mandzyuk et al. (2020) Mandzyuk et al. (2020) synthesized spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines and evaluated their antimicrobial, anti-inflammatory, and antioxidant activities. Notably, they identified compounds with high antimicrobial activity, superior anti-inflammatory effect, and high antioxidant activity.
Synthesis of Spirobenzoxazoles and Pyrazolo-Triazines
Kurasawa et al. (1988) Kurasawa et al. (1988) focused on the synthesis of spirobenzoxazoles and pyrazolo[1′,5′:3,4][1,2,4]triazino-[5,6-b][1,5]benzoxazepines, contributing to the field of heterocyclic chemistry.
Safety and Hazards
Properties
IUPAC Name |
9-bromo-2-(4-methoxyphenyl)-1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine] |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24BrN3O2/c1-25-11-9-22(10-12-25)26-20(18-13-16(23)5-8-21(18)28-22)14-19(24-26)15-3-6-17(27-2)7-4-15/h3-8,13,20H,9-12,14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJPYVAWHEINQAO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)OC)C5=C(O2)C=CC(=C5)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24BrN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.